Cas no 41598-79-2 (ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE)

ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE structure
41598-79-2 structure
Product Name:ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE
CAS No:41598-79-2
MF:C9H9Br2NO2
MW:322.981261014938
CID:2116302
Update Time:2023-11-19

ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-bromo-2-(bromomethyl)nicotinate
    • CID 126485404
    • 3-Pyridinecarboxylic acid, 5-bromo-2-(bromomethyl)-, ethyl ester
    • ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE
    • Inchi: 1S/C9H9Br2NO2/c1-2-14-9(13)7-3-6(11)5-12-8(7)4-10/h3,5H,2,4H2,1H3
    • InChI Key: BIUBFADHNONGGX-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(=O)OCC)=CC(=CN=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Density: 1.767±0.06 g/cm3(Predicted)
  • Boiling Point: 347.8±42.0 °C(Predicted)
  • pka: -0.86±0.32(Predicted)

ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Ethyl 5-bromo-2-(bromomethyl)nicotinate
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